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Compound of Interest

Compound Name: L-Alanine-1-13C,15N

Cat. No.: B12062408 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-Alanine-1-13C,15N. The following

procedures ensure safe handling, storage, and disposal of this isotopically labeled amino acid.

Hazard Identification and Personal Protective
Equipment
L-Alanine-1-13C,15N is a non-hazardous substance according to the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.[1][2] However, it may cause mild

irritation to the skin, eyes, and respiratory tract.[1][3] Adherence to standard laboratory safety

protocols and the use of appropriate personal protective equipment (PPE) are essential to

minimize exposure.

Recommended Personal Protective Equipment (PPE):
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Protection Type Equipment Specification

Eye Protection Safety Glasses

Conforming to NIOSH (US) or

EN 166 (EU) standards, with

side-shields.[1]

Hand Protection Gloves
Wear suitable protective

gloves.

Body Protection Protective Clothing
Wear suitable protective

clothing, such as a lab coat.

Respiratory Protection Respirator

Where risk assessment

indicates necessity, use a full-

face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges as a

backup to engineering

controls.

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Use in a well-ventilated area. A laboratory fume hood or mechanical

exhaust system should be utilized to prevent exposure.

Safe Handling Practices: Avoid contact with skin and eyes. Prevent the formation of dust and

aerosols. Wash hands thoroughly after handling.

Storage Conditions: Store at room temperature in a dry, well-ventilated place. Keep the

container tightly closed.

First Aid Measures:

Eye Contact: Flush eyes with water as a precaution.

Skin Contact: Wash off with soap and plenty of water.
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Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and consult a physician.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Spill and Disposal Procedures:

Spill Containment: For spills, sweep up the solid material and place it in a suitable, closed

container for disposal. Avoid generating dust.

Disposal: Dispose of the material in accordance with local, state, and federal regulations. Do

not allow the product to enter drains.

Experimental Workflow
The following diagram outlines the standard operational workflow for handling L-Alanine-1-
13C,15N from receipt to disposal, emphasizing safety checkpoints.
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Receiving and Storage

Handling and Experimentation

Waste and Disposal
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Inspect Container Integrity

Don Appropriate PPE
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Dispose of According to Institutional and Regulatory Guidelines

Click to download full resolution via product page

Caption: Workflow for safe handling of L-Alanine-1-13C,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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